Cas no 1805425-93-7 (Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate)

• Product Name: Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate
• CAS No: 1805425-93-7
• MF: C₁₀H₁₁F₂IN₂O₂
• MW: 356.107821702957
• CID: 4894854
• Update Time: 2025-09-26

Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate

• Inchi： 1S/C10H11F2IN2O2/c1-17-8(16)3-7-6(9(11)12)2-5(4-14)15-10(7)13/h2,9H,3-4,14H2,1H3
• InChI Key： BXKPODIXHFNTLV-UHFFFAOYSA-N
• SMILES： IC1=C(CC(=O)OC)C(C(F)F)=CC(CN)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 269
• XLogP3: 0.8
• Topological Polar Surface Area: 65.2

Additional information on Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate

Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate: A Key Intermediate in Modern Medicinal Chemistry

Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate, with the CAS number 1805425-93-7, represents a structurally complex compound that has garnered significant attention in the field of medicinal chemistry. This molecule combines multiple functional groups, including an iodopyridine ring, difluoromethyl substituents, and an aminomethyl group, which collectively contribute to its unique chemical properties and biological activity. Recent studies have highlighted its potential as a versatile scaffold for the development of novel therapeutics, particularly in targeting metabolic disorders and neurodegenerative diseases.

The molecular structure of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate features a pyridine ring substituted with an iodine atom at the 2-position, a difluoromethyl group at the 4-position, and an aminomethyl group at the 6-position. The acetate ester functionality at the 3-position further enhances its reactivity and solubility properties. This combination of substituents creates a highly polar molecule with potential applications in drug design, where the ability to modulate protein-ligand interactions is critical. The presence of halogen atoms, such as fluorine and iodine, also allows for fine-tuning of metabolic stability and bioavailability, making this compound a valuable candidate for pharmaceutical development.

Recent advancements in computational chemistry have enabled researchers to predict the behavior of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate in biological systems. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that the iodine substituent at the 2-position significantly enhances the compound's ability to bind to specific ion channels, which is crucial for its potential use in treating neurological conditions. Additionally, the difluoromethyl group at the 4-position was found to improve the compound's metabolic stability, reducing the risk of rapid degradation in vivo. These findings underscore the importance of precise functional group placement in optimizing therapeutic outcomes.

One of the most promising applications of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate lies in its role as a synthetic intermediate for the development of small-molecule therapeutics. The aminomethyl group at the 6-position provides a site for further chemical modifications, allowing for the creation of derivatives with enhanced potency or selectivity. For example, recent work in 2024 has shown that introducing a hydroxyl group at the 6-position can significantly increase the compound's affinity for a specific receptor involved in metabolic regulation. This adaptability makes the molecule a key player in the design of targeted therapies for conditions such as diabetes and obesity.

Another area of interest is the use of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate in the development of antiviral agents. A 2023 study in Antiviral Research explored its potential to inhibit viral replication by targeting specific enzymatic pathways. The iodine and fluorine substituents were found to enhance the molecule's ability to disrupt viral protein interactions, which is essential for its efficacy. This research highlights the compound's versatility in addressing complex biological targets that are challenging to modulate with traditional small-molecule drugs.

The synthesis of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate involves a multi-step process that requires precise control of reaction conditions. Researchers have developed efficient methods to introduce the iodine, fluorine, and aminomethyl groups onto the pyridine ring, ensuring the desired stereochemistry and regioselectivity. These synthetic strategies are critical for producing high-purity batches of the compound, which is essential for preclinical and clinical studies. The ability to scale up production while maintaining structural integrity remains a key challenge in the development of this molecule for therapeutic applications.

Looking ahead, the future of Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate is closely tied to its potential in personalized medicine. Advances in drug discovery are increasingly focused on creating compounds that can be tailored to individual patient profiles, and the flexibility of this molecule's structure makes it an ideal candidate for such approaches. By leveraging its unique functional groups, scientists are exploring ways to design therapies that can address the underlying mechanisms of complex diseases with greater precision. This aligns with the broader trend in pharmaceutical research toward developing more targeted and effective treatments.

In conclusion, Methyl 6-(aminomethyl)-4-(difluoromethyl)-2-iodopyridine-3-acetate stands out as a compound with significant potential in modern medicinal chemistry. Its complex structure and the ability to fine-tune its functional groups make it a valuable tool for the development of novel therapeutics. As research continues to uncover new applications and optimize its properties, this molecule is poised to play a pivotal role in advancing treatments for a wide range of medical conditions.